Cas no 479580-16-0 (4-Sulfamoyloxy-benzoic acid ethyl ester)

479580-16-0 structure
Product name:4-Sulfamoyloxy-benzoic acid ethyl ester
4-Sulfamoyloxy-benzoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl 4-[(aminosulfonyl)oxy]benzoate
- 479580-16-0
- DTXSID60456266
- DB-421577
- 4-Sulfamoyloxy-benzoic acid ethyl ester
- Ethyl 4-sulfamoyloxybenzoate
- BDBM50116816
- CHEMBL79227
-
- Inchi: InChI=1S/C9H11NO5S/c1-2-14-9(11)7-3-5-8(6-4-7)15-16(10,12)13/h3-6H,2H2,1H3,(H2,10,12,13)
- InChI Key: FQDUPVULDGWSLO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 245.03579362Da
- Monoisotopic Mass: 245.03579362Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 1.7
4-Sulfamoyloxy-benzoic acid ethyl ester Related Literature
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
-
Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
-
Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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